(2-Amino-1-phenylethyl)dimethylamine chemical properties
(2-Amino-1-phenylethyl)dimethylamine chemical properties
<Technical Guide: (2-Amino-1-phenylethyl)dimethylamine >
An In-depth Examination of N¹,N¹-dimethyl-1-phenylethane-1,2-diamine for Researchers and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of (2-Amino-1-phenylethyl)dimethylamine, a substituted phenethylamine derivative with significant potential in pharmaceutical and chemical synthesis. The ambiguous common name is clarified to its standard IUPAC designation, N¹,N¹-dimethyl-1-phenylethane-1,2-diamine. This document details the compound's physicochemical properties, outlines established and theoretical synthetic pathways, describes robust analytical methodologies for its characterization, and explores its current and prospective applications. It is intended to serve as a foundational resource for researchers, medicinal chemists, and process development scientists engaged in work involving chiral diamines and phenethylamine analogues.
Introduction and Nomenclature
The compound commonly referred to as (2-Amino-1-phenylethyl)dimethylamine is a chiral diamine belonging to the broad class of substituted phenethylamines.[1] This class of compounds is notable for a wide range of biological activities, stemming from their structural similarity to endogenous catecholamine neurotransmitters like dopamine and norepinephrine.[1] The user-provided name is non-standard and structurally ambiguous. Based on depositor-supplied synonyms in chemical databases, the correct IUPAC name for the principal compound of interest is N¹,N¹-dimethyl-1-phenylethane-1,2-diamine .[2][3]
This molecule features a phenethylamine backbone with two key modifications: a primary amine at the C2 position (the terminal end of the ethyl chain) and a tertiary dimethylamino group at the C1 position, which is also the chiral center bonded to the phenyl ring. This arrangement creates a valuable scaffold for asymmetric synthesis and as a precursor for more complex molecules. This guide will use the IUPAC name or the specific CAS number 6342-21-8 to avoid ambiguity.[2][3]
Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The properties of N¹,N¹-dimethyl-1-phenylethane-1,2-diamine are summarized below.
Physical and Chemical Data
Quantitative data has been aggregated from various chemical databases and supplier specifications.
| Property | Value | Source(s) |
| IUPAC Name | N¹,N¹-dimethyl-1-phenylethane-1,2-diamine | [2][4] |
| Synonyms | (2-Amino-1-phenylethyl)dimethylamine | [2][3] |
| CAS Number | 6342-21-8 | [2][3][4] |
| Molecular Formula | C₁₀H₁₆N₂ | [2][3] |
| Molecular Weight | 164.25 g/mol | [2][3] |
| Appearance | Light yellow liquid | [3] |
| Melting Point | 79-82 °C (literature value, may refer to a salt form) | [5] |
| Topological Polar Surface Area | 29.3 Ų | [2] |
| Purity | ≥ 98% (by NMR) | [3] |
Spectroscopic Profile
While specific spectra are proprietary or not publicly available, the expected spectroscopic signatures can be predicted based on the structure. These are critical for identity confirmation during synthesis and quality control.
-
¹H-NMR (Proton NMR): The spectrum would be complex but predictable. Key signals would include a singlet for the six protons of the N(CH₃)₂ group, multiplets for the aromatic protons of the phenyl ring, and distinct signals for the diastereotopic protons of the -CH₂-NH₂ group and the single proton at the chiral center (-CH-).
-
¹³C-NMR (Carbon NMR): The spectrum will show distinct peaks for the two methyl carbons, the two aliphatic carbons of the ethyl chain, and the aromatic carbons (four signals due to symmetry).
-
Mass Spectrometry (MS): The exact mass is 164.1313 Da.[2] Electron impact (EI) ionization would likely show a molecular ion peak (M⁺) at m/z = 164, with characteristic fragmentation patterns involving the loss of amine and methyl groups, and cleavage at the benzylic position.
-
Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching for the primary amine (typically two bands around 3300-3400 cm⁻¹), C-H stretching for aromatic and aliphatic groups, and C=C stretching for the phenyl ring.
Synthesis and Manufacturing
The synthesis of chiral diamines like N¹,N¹-dimethyl-1-phenylethane-1,2-diamine is a topic of significant interest, particularly for their use as ligands in asymmetric catalysis. While a specific, detailed industrial synthesis for this exact molecule is not widely published, a general, logical pathway can be derived from established organic chemistry principles and related literature. A common approach involves the reductive amination of a suitable keto-precursor.
Proposed Retrosynthetic Pathway
A logical disconnection approach points to phenylglyoxal or a related α-keto aldehyde as a potential starting material. The synthesis would involve the sequential introduction of the two different amine functionalities.
Caption: Retrosynthetic analysis for the target compound.
Step-by-Step Synthetic Protocol (Illustrative)
This protocol is an illustrative example based on common laboratory procedures for similar transformations.
-
Step 1: Synthesis of α-(Dimethylamino)acetophenone.
-
To a solution of 2-bromoacetophenone in a suitable solvent like acetonitrile, add an excess (2.2 equivalents) of dimethylamine (often as a solution in THF or ethanol).
-
The reaction is typically run at room temperature and monitored by TLC or LC-MS until the starting material is consumed.
-
An aqueous workup is performed to remove excess amine and salts, followed by extraction with an organic solvent (e.g., ethyl acetate) and purification, typically by column chromatography, to yield the aminoketone intermediate.
-
-
Step 2: Reductive Amination.
-
Dissolve the α-(Dimethylamino)acetophenone intermediate in a solvent suitable for reductive amination, such as methanol.
-
Add a source of ammonia, such as ammonium acetate or a solution of ammonia in methanol.
-
Introduce a reducing agent. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) are common choices as they are selective for the iminium ion formed in situ.
-
The reaction is stirred, often overnight, at room temperature.
-
The reaction is quenched, followed by an acidic and then basic wash to remove unreacted materials and byproducts.
-
The final product is isolated after extraction and solvent removal. Purification via distillation under reduced pressure or chromatography may be necessary to achieve high purity.[3]
-
Analytical Methodologies
Robust analytical methods are crucial for quality control, stability testing, and pharmacokinetic studies.
Identity and Purity Assessment
-
Gas Chromatography-Mass Spectrometry (GC-MS): Due to its volatility, GC-MS is an ideal method for both identification and purity assessment. A non-polar capillary column (e.g., DB-5ms) can be used. The mass spectrum provides definitive structural confirmation.
-
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18 column can be used to assess purity. A mobile phase consisting of a buffered aqueous solution (e.g., ammonium formate) and an organic modifier (acetonitrile or methanol) is suitable. Detection can be achieved using a UV detector (monitoring the phenyl ring's absorbance, ~254 nm) or a mass spectrometer (LC-MS).
-
Chiral HPLC: To resolve and quantify the enantiomers, a chiral stationary phase is required. Columns based on polysaccharide derivatives (e.g., Chiralcel OD, Chiralpak AD) are often effective for separating chiral amines.
Quantification in Biological Matrices
For drug development professionals, quantifying the compound in plasma, urine, or tissue is a critical task.
Caption: Typical workflow for quantifying the analyte in biological samples.
Protocol: Quantification by LC-MS/MS
-
Sample Preparation:
-
Thaw biological samples (e.g., plasma) on ice.
-
To a 100 µL aliquot of the sample, add an internal standard (typically a stable isotope-labeled version of the analyte).
-
Precipitate proteins by adding 300 µL of cold acetonitrile.
-
Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the proteins.
-
Transfer the supernatant to a clean vial for analysis.
-
-
Chromatography:
-
Use a reversed-phase C18 column with gradient elution.
-
Mobile Phase A: 0.1% formic acid in water.
-
Mobile Phase B: 0.1% formic acid in acetonitrile.
-
A typical gradient might run from 5% to 95% B over several minutes.
-
-
Mass Spectrometry:
-
Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.
-
Optimize the precursor ion (the protonated molecule, [M+H]⁺) and at least two product ions for both the analyte and the internal standard. This ensures high selectivity and sensitivity.
-
Applications in Research and Drug Development
Substituted phenethylamines are a cornerstone of medicinal chemistry.[1] While N¹,N¹-dimethyl-1-phenylethane-1,2-diamine is not an active pharmaceutical ingredient itself, its structure makes it a valuable intermediate and research tool.[3][4]
-
Pharmaceutical Intermediate: The primary application is as a key building block in the synthesis of more complex pharmaceuticals, particularly those targeting neurological disorders.[3][4] Its vicinal diamine structure is a common motif in ligands for various receptors and enzymes. For example, related N,N-dimethyl-N'-phenylethane-1,2-diamine structures are precursors to antihistamines like Methaphenilene.[6]
-
Asymmetric Synthesis: Chiral vicinal diamines are powerful ligands for transition metal catalysts used in asymmetric synthesis. They can be used to induce stereoselectivity in reactions like hydrogenation, cyclopropanation, and C-C bond formation.[7]
-
Research Chemical: As a substituted phenethylamine, it may be used in pharmacological research to probe structure-activity relationships (SAR) at monoamine transporters or receptors (e.g., serotonin, dopamine, norepinephrine receptors).[8][9] N-alkylation of the primary amine can be used to generate a library of compounds for screening.
-
Other Industrial Applications: The compound has also been cited for use in non-pharmaceutical areas, including as a curing agent for epoxy resins and in the formulation of agrochemicals to enhance efficacy.[3][4]
Safety and Handling
Proper handling of this chemical is essential due to its hazardous properties.
-
GHS Hazard Statements: The compound is classified as causing severe skin burns and eye damage (H314).[2] Some sources also indicate it may be harmful if swallowed (H302) and may cause respiratory irritation (H335).[2][10]
-
Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and splash-proof safety goggles or a face shield.
-
Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents. A recommended storage temperature is 0-8°C.[3]
-
Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.
References
-
PubChem. (2-Amino-1-phenylethyl)dimethylamine. National Center for Biotechnology Information. [Link]
-
Chapman, N. B., Clarke, K., & Strickland, R. D. (1965). The synthesis, reactivity, and pharmacological properties of some substituted NN-dimethyl-2-halogeno-2-phenylethylamines, and related compounds. Proceedings of the Royal Society of London. Series B. Biological Sciences, 163(990), 116-135. [Link]
-
Wikipedia. (2024). Substituted phenethylamine. [Link]
-
LookChem. (2-AMINO-1-PHENYLETHYL)DIMETHYLAMINE. [Link]
-
PubChem. N,N'-dimethyl-1-phenylethane-1,2-diamine. National Center for Biotechnology Information. [Link]
-
ChemSynthesis. N,N'-dimethyl-1,2-diphenylethane-1,2-diamine. [Link]
-
Wikipedia. (2023). Methaphenilene. [Link]
-
ResearchGate. (2009). An efficient method for the synthesis of N, N′-dimethyl-1,2-diamines. [Link]
-
PubChem. [(1R)-2-amino-1-phenylethyl]dimethylamine. National Center for Biotechnology Information. [Link]
-
PubChem. (1R)-N2,N2-Dimethyl-1-phenyl-1,2-ethanediamine. National Center for Biotechnology Information. [Link]
-
Halberstadt, A. L. (2017). Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens. Current Topics in Behavioral Neurosciences, 32, 33-57. [Link]
-
Eshleman, A. J., Forster, M. J., Wolfrum, K. M., et al. (2014). Behavioral and neurochemical pharmacology of six psychoactive substituted phenethylamines: Mouse locomotion, rat drug discrimination and in vitro receptor and transporter binding and function. Psychopharmacology, 231(5), 1-14. [Link]
-
Cunningham, M., & P. (2022). A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in-vitro microtubule-polymerization activity. ResearchGate. [Link]
-
Wikipedia. (2023). 1,1-Dimethylethylenediamine. [Link]
Sources
- 1. Substituted phenethylamine - Wikipedia [en.wikipedia.org]
- 2. (2-Amino-1-phenylethyl)dimethylamine | C10H16N2 | CID 241652 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. chemimpex.com [chemimpex.com]
- 4. jk-sci.com [jk-sci.com]
- 5. (2-AMINO-1-PHENYLETHYL)DIMETHYLAMINE|lookchem [lookchem.com]
- 6. Methaphenilene - Wikipedia [en.wikipedia.org]
- 7. (1S,2S)-N,N′-二甲基-1,2-二苯基-1,2-乙二胺 97% | Sigma-Aldrich [sigmaaldrich.com]
- 8. THE SYNTHESIS, REACTIVITY, AND PHARMACOLOGICAL PROPERTIES OF SOME SUBSTITUTED NN-DIMETHYL-2-HALOGENO-2-PHENYLETHYLAMINES, AND RELATED COMPOUNDS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. (1R)-N2,N2-Dimethyl-1-phenyl-1,2-ethanediamine | C10H16N2 | CID 7131021 - PubChem [pubchem.ncbi.nlm.nih.gov]
